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Compound Name: Delphinidin 3-galactoside chloride

Cat. No.: B12092349

Get Quote

Scientific Rationale & Mechanistic Insights
Delphinidin 3-galactoside (D3G) is a highly bioactive, water-soluble anthocyanin predominantly

found in Vaccinium species (e.g., blueberries, bilberries) and red kiwifruit[1][2]. In food science

and nutraceutical development, D3G is prized for its potent antioxidant capacity and targeted

anti-angiogenic properties[3][4]. However, the translation of D3G into functional foods and

therapeutics is severely bottlenecked by its pH-dependent instability and poor in vivo

bioavailability[5].

Causality of Instability: Anthocyanins exist in a dynamic structural equilibrium dictated by the

pH of their environment. D3G is only stable as the red flavylium cation in highly acidic

environments (pH < 3.0)[5]. Upon exposure to physiological conditions or neutral food matrices

(pH > 7.0), the electron-deficient flavylium core undergoes rapid nucleophilic attack by water.

This forms a colorless carbinol pseudobase, which subsequently undergoes ring fission and

degrades into smaller phenolic acids, primarily gallic acid[5].

Encapsulation as a Stabilization Strategy: To preserve the structural integrity of D3G during

processing and digestion, advanced food science matrices employ nano-encapsulation
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techniques. Loading D3G into small extracellular vesicles (sEVs) or liposomes creates a

hydrophobic shield around the flavylium core, preventing aqueous nucleophilic attack[6]. This

strategy not only preserves the pigment but exponentially increases its biological potency—

sEV-encapsulated D3G demonstrates a 100-fold increase in efficacy for inhibiting capillary-like

formation compared to free, unencapsulated D3G[6].

Quantitative Profiling of Delphinidin 3-Galactoside
The following table summarizes the key analytical and functional metrics of D3G critical for food

science applications, synthesized from recent metabolomic and encapsulation studies[2][6].

Parameter Value / Characteristic Analytical Significance

Molecular Formula C21H21O12+ (m/z 465.1033)

Exact mass utilized for HRMS

identification and

quantification[2].

Primary Fragment Ion m/z 303.0505

Indicates loss of galactose

(162 Da), confirming the

delphinidin aglycone core[2].

Optimal Extraction pH < 3.0

Maintains the stable flavylium

cation state, preventing

premature degradation[5].

sEV Encapsulation Efficacy

(Proliferation)
2-fold increase

Encapsulation doubles the

potency of free D3G in

inhibiting endothelial

proliferation[6].

sEV Encapsulation Efficacy

(NO Production)
10-fold increase

Enhances endothelial nitric

oxide (NO) production

significantly compared to free

D3G[6].

sEV Encapsulation Efficacy

(Angiogenesis)
100-fold increase

Maximizes the inhibition of

capillary-like formation in

human aortic endothelial

cells[6].
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Workflow Visualization
The following diagram illustrates the critical pathway from D3G extraction to its stabilization via

nanocarrier encapsulation, highlighting the divergent fate of unprotected versus protected D3G

in aqueous environments.
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Workflow detailing the extraction, pH-dependent degradation, and sEV-mediated stabilization of

D3G.

Validated Experimental Protocols
Protocol A: Acidified Extraction and LC-MS/MS
Quantification of D3G
Rationale: Anthocyanins are highly susceptible to oxidation and pH-driven structural changes.

Using acidified ethanol ensures the molecule remains in its detectable flavylium cation form[1].

Sample Preparation: Homogenize 10 g of lyophilized blueberry (Vaccinium corymbosum)

powder in 50 mL of acidified ethanol (0.1% HCl in ethanol, v/v)[1][2].

Causality: The HCl lowers the pH below 3.0, shifting the equilibrium entirely to the

flavylium cation, preventing degradation during the physical extraction process.

Sonication & Centrifugation: Sonicate the mixture for 20 minutes at 4°C (to prevent thermal

degradation), then centrifuge at 10,000 × g for 15 minutes. Collect the supernatant.

Solid Phase Extraction (SPE): Load the supernatant onto a pre-conditioned C18 SPE

cartridge. Wash with 0.1% aqueous HCl to remove sugars and polar aliphatic acids. Elute

the enriched D3G fraction using 0.1% HCl in methanol[1].

LC-MS/MS Analysis: Inject 10 µL of the eluate into a UHPLC system coupled to a high-

resolution mass spectrometer (HRMS) operating in positive electrospray ionization (ESI+)

mode[2][4].

Self-Validation (QC): Monitor the specific transition of the molecular ion m/z 465.1033 to the

fragment ion m/z 303.0505[2]. The loss of exactly 162 Da confirms the cleavage of the

galactose moiety, effectively distinguishing D3G from other anthocyanin aglycones.

Protocol B: Small Extracellular Vesicle (sEV)
Encapsulation
Rationale: Free D3G degrades rapidly in physiological media. Encapsulating D3G in sEVs

derived from immature dendritic cells provides a lipid bilayer shield, enhancing its stability and
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cellular uptake[4].

sEV Isolation: Isolate sEVs from the culture medium of immature dendritic cells using

differential ultracentrifugation (final spin at 100,000 × g for 70 minutes at 4°C)[4].

D3G Loading: Resuspend the sEV pellet in a strictly pH-controlled buffer (pH 6.5) containing

100 µM of purified D3G.

Causality: A slightly acidic pH is chosen as a critical compromise; it is low enough to slow

D3G degradation but high enough to maintain the structural integrity of the sEV

membrane.

Electroporation & Incubation: Subject the mixture to mild electroporation (to transiently

permeabilize the sEV membrane) followed by a 1-hour incubation at 37°C to allow D3G to

diffuse into the vesicles.

Purification of Loaded sEVs: Remove unencapsulated D3G by passing the mixture through a

size-exclusion chromatography (SEC) column. Collect the early fractions containing the

sEVs.

Self-Validation (QC): Lyse a small aliquot of the loaded sEVs using 0.1% Triton X-100 and

measure the absorbance at 520 nm (against a standard curve) to calculate the exact

encapsulation efficiency.

Protocol C: DPPH Antioxidant Capacity Assay for
Encapsulated D3G
Rationale: The DPPH assay measures the ability of D3G to donate a hydrogen atom to the

stable DPPH radical. This protocol is adapted to ensure the sEV lipid matrix does not interfere

with the colorimetric readout[3].

Reagent Preparation: Prepare a 0.1 mM solution of DPPH• in methanol. The solution must

be prepared fresh and kept in the dark to prevent auto-oxidation[3].

Reaction Setup: In a 96-well plate, mix 100 µL of the DPPH solution with 100 µL of the D3G-

sEV sample (pre-lysed with a mild detergent to release the anthocyanin).
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Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

Causality: While D3G reacts rapidly, a 30-minute incubation ensures the reaction reaches

a steady-state plateau, preventing premature readings that underestimate total antioxidant

capacity.

Measurement: Measure the absorbance at 515 nm using a microplate reader[3].

Self-Validation (QC): Include a Trolox standard curve (10–100 µM) and a blank containing

empty sEVs. The empty sEV blank ensures that the lipid vesicles themselves are not

artificially scattering light or scavenging radicals, providing a true baseline for D3G's specific

antioxidant capacity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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